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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of isomaltulose hydrate's effect on fat oxidation
during exercise against other common carbohydrates. The information is supported by
experimental data from multiple studies, offering a comprehensive overview for research and
development professionals.

Isomaltulose, a disaccharide composed of glucose and fructose, is distinguished by its a-1,6-
glycosidic bond, which leads to slower digestion and absorption compared to more common
sugars like sucrose.[1][2] This property results in a lower glycemic and insulinemic response,
which is hypothesized to promote a greater reliance on fat as an energy source during physical
activity.[1][3] Several studies have investigated this claim, comparing isomaltulose to high-
glycemic carbohydrates such as sucrose, maltodextrin, and glucose.

Comparative Analysis of Metabolic Responses

The following tables summarize the key quantitative data from studies comparing isomaltulose
to other carbohydrates on metrics crucial for metabolic research during exercise.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15573859#bc-rfq
https://www.benchchem.com/product/b15573859/docs?utm_src=pdf-body#isomaltulose-hydrate-s-impact-on-fat-oxidation-during-exercise-a-comparative-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC10364385/
https://journals.humankinetics.com/downloadpdf/journals/ijsnem/25/5/article-p427.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10364385/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5409720/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573859?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Table 1: Effect of Isomaltulose vs. High-Glycemic Carbohydrates on Fat and Carbohydrate

Oxidation
Key Findings on
Study & .
Dosage Exercise Protocol Substrate
Comparator L
Oxidation
. ) ) Higher fat oxidation
Kdnig et al. (2016) vs. 90 min cycling at 70% o
) 759 with isomaltulose.[4]
Maltodextrin VO2max
[5]
Higher fat oxidation
and lower exogenous
] ) carbohydrate
Achten et al. (2007) ) 150 min cycling at o )
1.1 g/min oxidation with
VS. Sucrose 59% VO:zmax )
isomaltulose
compared to sucrose.
[6]
Increased fat
oxidation and
Oosthuyse et al.
2h steady-state decreased
(2015) vs. Fructose- 63 g/h ]
) cycling at 60% Wmax carbohydrate
Maltodextrin o ]
oxidation with
isomaltulose.[2][7][8]
Suppressed
carbohydrate
Onuma et al. (2023) N ] o
Not specified Endurance exercise oxidation and
VS. Sucrose . N
facilitated fat oxidation
with isomaltulose.[1]
No significant
difference in fat and
Notbohm et al. (2021) ) )
60 min treadmill run at  carbohydrate
vs. Glucose & 50g o
_ 70% VO2max oxidation rates
Maltodextrin -
between conditions.[5]
[71[]
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Table 2: Glycemic and Insulinemic Responses to Isomaltulose vs. High-Glycemic

Carbohydrates
Key Findings on
Study & o .
Dosage Timing of Ingestion  Glucose and
Comparator .
Insulin
) ) 20-52% lower
Kdnig et al. (as cited )
) ) postprandial glucose
in Maresch et al., 45 min before
50-75g ) and 30-50% lower
2017) vs. Sucrose or exercise ] o
) plasma insulin with
Maltodextrin '
isomaltulose.[3]
Lower plasma insulin
response at 30 min
Achten et al. (2007) ) ) ) o
1.1 g/min During exercise with isomaltulose; no
VS. Sucrose ) )
difference in plasma
glucose.[6]
Suppressed blood
) glucose spikes and
Onuma et al. (2023) - Before and/or during ) )
Not specified ) insulin responses,
vs. Sucrose exercise _
leading to stable blood
glucose.[1]
Lower baseline
Notbohm et al. (2021) postprandial glucose,
vs. Glucose & 50g Before exercise insulin, and GIP

Maltodextrin

concentrations with
isomaltulose.[5][7][9]

Experimental Protocols

A detailed understanding of the methodologies employed in these studies is crucial for

interpretation and future research design.

Study Design: Konig et al. (2016) - Isomaltulose vs. Maltodextrin

o Participants: 20 male athletes.
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e Design: Randomized, double-blind, controlled trial.

« Intervention: Participants consumed 75g of either isomaltulose (Palatinose™) or maltodextrin
before exercise.

o Exercise Protocol: 90 minutes of cycling.

o Key Measurements: Substrate utilization (fat and carbohydrate oxidation) and cycling
performance.

Study Design: Achten et al. (2007) - Isomaltulose vs. Sucrose
o Participants: 10 trained male cyclists.
o Design: Crossover study.

« Intervention: Participants consumed either a water placebo, a sucrose solution, or an
isomaltulose solution, providing 1.1 g/min of carbohydrate.

o Exercise Protocol: 150 minutes of cycling at 59% of their maximal oxygen uptake (VOzmax).

o Key Measurements: Blood substrate responses (glucose, insulin), and exogenous and
endogenous carbohydrate oxidation rates.

Study Design: Notbohm et al. (2021) - Isomaltulose vs. Glucose and Maltodextrin
o Participants: 21 male recreational endurance runners.

o Design: Double-blind, randomized, cross-over trial.

« Intervention: Ingestion of 50g of isomaltulose, glucose, or maltodextrin.

o Exercise Protocol: 60-minute treadmill run at 70% of VOz2max, followed by a 15-minute rest
and then a run to exhaustion at 85% of VOz2max.

o Key Measurements: Fat and carbohydrate oxidation rates, blood glucose, serum insulin, and
GIP concentrations, running performance, and gastrointestinal discomfort.
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Visualizing the Mechanisms and Workflows

The following diagrams illustrate the proposed signaling pathway of isomaltulose's effect on fat
oxidation and a typical experimental workflow for such a study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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